6-((3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(3-methoxybenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 6-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-[(3-methoxyphenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C21H16ClN7O3/c1-31-16-4-2-3-13(9-16)10-29-20-18(25-27-29)21(30)28(12-23-20)11-17-24-19(26-32-17)14-5-7-15(22)8-6-14/h2-9,12H,10-11H2,1H3
• InChI Key: VRLNZNYKAZWSSN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2C3=C(C(=O)N(C=N3)CC4=NC(=NO4)C5=CC=C(C=C5)Cl)N=N2
• Molecular Formula: C21H16ClN7O3
• Molecular Weight: 449.8 g/mol
• CAS No.: 1207004-38-3

Description

This compound is a triazolopyrimidinone derivative characterized by a fused heterocyclic core. Its structure features a 1,2,4-oxadiazole moiety substituted with a 4-chlorophenyl group at position 3, linked via a methyl group to the triazolopyrimidinone scaffold. Additionally, a 3-methoxybenzyl substituent is attached to the nitrogen at position 3 of the triazole ring. This combination of electron-withdrawing (4-chlorophenyl) and electron-donating (3-methoxybenzyl) groups may confer unique physicochemical and pharmacological properties, such as enhanced lipophilicity or receptor-binding affinity.

Biological Activity

The compound 6-((3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(3-methoxybenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a complex organic molecule that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity based on available literature and research findings.

Structural Characteristics

The compound is characterized by a unique combination of triazole and oxadiazole moieties, which are known for their diverse biological activities. The molecular formula is $C_{17}H_{18}ClN_5O$, indicating the presence of chlorine, nitrogen, and oxygen atoms that contribute to its pharmacological properties.

Anticancer Properties

Research indicates that compounds containing the 1,2,4-oxadiazole and triazole scaffolds exhibit significant anticancer activity. A study highlighted the effectiveness of oxadiazole derivatives against various cancer cell lines by targeting specific enzymes involved in cell proliferation and survival. These include:

• Thymidylate synthase
• Histone deacetylases (HDAC)
• Topoisomerases

These targets are crucial for the development of anticancer agents as they play vital roles in DNA replication and repair processes .

Antimicrobial Activity

Compounds similar to the one have shown promising results against bacterial strains. For instance:

• Moderate to strong activity against Salmonella typhi and Bacillus subtilis has been reported for oxadiazole derivatives.
• The structure's ability to inhibit urease suggests potential applications in treating infections related to urease-producing pathogens .

The proposed mechanisms of action for this compound include:

• Enzyme Inhibition : By inhibiting enzymes such as HDAC and thymidylate synthase, these compounds may induce apoptosis in cancer cells.
• DNA Interaction : The triazole moiety can interact with DNA or RNA structures, potentially interfering with nucleic acid synthesis and function.

Case Studies and Research Findings

Several studies have evaluated the biological activity of compounds related to 6-((3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(3-methoxybenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one:

Study	Findings
Study 1	Demonstrated that oxadiazole derivatives exhibited IC50 values in the nanomolar range against various cancer cell lines.
Study 2	Reported moderate antibacterial activity against Staphylococcus aureus and E. coli, indicating potential as an antimicrobial agent.
Study 3	Investigated the binding interactions with bovine serum albumin (BSA), suggesting good pharmacokinetic properties .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound Name / ID	Core Structure	Substituents	Molecular Weight (g/mol)	Key Features / Bioactivity	Synthesis Method / Characterization
Target Compound	Triazolopyrimidinone	- 3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl-methyl - 3-Methoxybenzyl	~475.89 (estimated)	High lipophilicity (predicted); potential kinase inhibition	Likely multi-step nucleophilic substitution
2-Amino-6-(3-chlorobenzyl)-5-hexyltriazolo[1,5-a]pyrimidin-7(4H)-one	Triazolopyrimidinone	- 3-Chlorobenzyl - Hexyl chain	~388.88	Reported anticancer activity; synthesized via BMIM-PF6 ionic liquid-mediated reactions	Ionic liquid-assisted cyclization
6-(2,6-Dichlorophenyl)-3-(3-methyl-1H-pyrazol-5-yl)triazolo[3,4-b][1,3,4]thiadiazine-7-carboxylic acid	Triazolo-thiadiazine	- 2,6-Dichlorophenyl - 3-Methylpyrazolyl	~470.73	Anti-inflammatory activity (vs. celecoxib); low solubility in aqueous media	Cs₂CO₃-mediated coupling; characterized via SwissADME
6-((3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(3-fluorobenzyl)triazolo[4,5-d]pyrimidin-7-one	Triazolopyrimidinone	- 3,4-Dimethoxyphenyl-oxadiazole - 3-Fluorobenzyl	463.43	Enhanced electronic diversity; potential CNS activity (speculative)	Not specified; likely analogous to
6-(4-Chlorophenoxy)-3-phenyltriazolo[4,5-d]pyrimidin-7(6H)-one	Triazolopyrimidinone	- 4-Chlorophenoxy - Phenyl	~383.81	Historical anticancer evaluation (1950s–1960s); limited modern data	Classical condensation

Structural and Functional Insights:

In contrast, the carboxylic acid derivative in exhibits lower solubility due to ionization, highlighting the trade-off between lipophilicity and bioavailability.

Synthetic Strategies: The use of ionic liquids (e.g., BMIM-PF6 in ) improves reaction yields and purity for triazolopyrimidinones, whereas traditional methods (e.g., Cs₂CO₃-mediated coupling in ) remain prevalent for thiadiazine derivatives.

The 3-methoxybenzyl group in the target compound may confer selectivity toward receptors sensitive to methoxy-aromatic interactions, such as serotonin or adenosine receptors .

Computational Predictions :

• While direct ADME data for the target compound are lacking, analogs evaluated via SwissADME (e.g., ) suggest moderate-to-high gastrointestinal absorption and CYP450 inhibition risks, which may extrapolate to the target compound.